Journal Name:Journal of Solution Chemistry
Journal ISSN:0095-9782
IF:2
Journal Website:http://link.springer.com/journal/10953
Year of Origin:1972
Publisher:Springer New York
Number of Articles Per Year:118
Publishing Cycle:Monthly
OA or Not:Not
Mass loading effect on surface wave in piezoelectric–flexoelectric dielectric plate clamped on fiber-reinforced rigid base
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2022-09-21 , DOI: 10.1007/s10999-022-09613-w
Present study elucidates shear surface wave dispersion and attenuation in a piezoelectric-flexoelectric micro layer bedded over a heterogeneous initially stressed fiber-reinforced host structure with or with out a thin mass loading layer (ZnO layer) at the top surface of the micro-layer. Mechanical imperfection between host structure and electrically active layer is modelled with the help of Shear-lag model. Dual electromechanical coupled (flexoelectric and piezoelectric) field equations are solved by means of analytical technique and dispersion relations are obtained for electroded and non-electroded surface, separately when the infinitesimal mass loading layer is associated or not associated with piezo-flexo layer. With the help of suitable numerical example phase velocity curves and dissipation curves are plotted to illuminate the parametric responses of flexoelectricity, piezoelectricity, dielectricity, imperfection, reinforcement anisotropy and initial tensile stress. Detailed discussions about electromechanical coupling are done for different cases. Influence of piezoelectricity, dielectricity and flexoelectricity on mass loading sensitivity are also expatiated. The study may provide theoretical guidelines in investigations about mass loading sensitivity of SAW sensors with piezo-flexo coupling.
Detail
An efficient phase field solver for modelling of elastic–plastic fracture in bimaterials
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2023-06-26 , DOI: 10.1007/s10999-023-09665-6
In this work, the phase-field framework coupled with J2 plasticity is expressed in the variational formulation to simulate the bimaterial interfacial problems. The quadratic energetic degradation function in conjunction with the AT2 model is employed for phase-field regularization. A load increment-independent and computationally efficient Staggered scheme is proposed to solve the phase field problems. The existing unconditionally stable quasi-Newton-based Monolithic scheme, which captures the cracking in brittle solids has been extended to capture the crack evolution in the elastoplastic solids using the return mapping algorithm. A Generalized user-defined element subroutine (UEL) is developed and implemented in the commercial software ABAQUS using the proposed Staggered and Monolithic schemes. The efficacy of the proposed algorithms was validated against existing literature and extended to study bimaterials with interfaces. Different geometry and loading configurations in the bimaterial and their interface are modeled using the phase-field framework and analyzed using proposed schemes. The contour plots of phase field for crack evolution, equivalent plastic strain, and reaction force are presented. The efficacy of proposed algorithms in terms of the total number of iterations and the computational CPU time is provided for all numerically simulated cases.
Detail
Wrinkling suppression in thin film using position distribution of microstructures
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2023-05-30 , DOI: 10.1007/s10999-023-09653-w
Thin film structures will be wrinkled due to buckling deformation under the influence of compressive stress. The wrinkle and tension states of the thin film can be changed by introducing microstructures. So we introduce rigid elements on the thin film to suppress the wrinkling behavior of the thin film, and propose a method to calculate the optimal distribution position of the rigid elements on the thin film. Using this method, the optimal distribution positions of the square rigid elements on the biaxially stretched square thin film were calculated, and the effectiveness of introducing rigid elements on the thin film to suppress the wrinkle was verified through numerical simulation and experimental research. The results show that the wrinkling behaviour of the film can be effectively suppressed by placing rigid elements at the optimal position obtained by the method proposed to this paper. Our findings could provide new design ideas for thin-film antenna structures in aerospace engineering.
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Application of rate sensitive plasticity-based damage model for near and contact explosions
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2023-07-14 , DOI: 10.1007/s10999-023-09661-w
The main purpose of this work is to understand the structural characterization of reinforced concrete slabs under near-field and contact explosions using the developed rate-sensitive damage model. The model is developed based on the experimental observation to include the effects of strain rate and damage rate. It is observed that with increasing strain rates there is a decrease in damage evolution due to artificial stiffening effects and the final level of damage is higher. This is achieved by using a power law model to relate the rate of damage to the equivalent plastic strain rate. The concrete undergoes pulverized damage because of the loss in cohesive strength at higher hydrostatic stress. Thus, the hydrostatic damage has to be considered along with tension and compression damage parameter. Strong volumetric deformation of the material that includes the hydrostatic and compaction damage is also accounted for in the model. The size of the yield surface increases with strain rate and is capped with an upper limiting value. The incremental effective stress–strain relationships are defined in terms of rate of damage, accumulated damage and viscosity parameters reflecting the inherent physical inertial, thermal and viscous mechanisms respectively. The results from the numerical analysis are found to match well with experimentally observed results.
Detail
Using modified Halpin Tsai based approach for electromechanical analysis of functionally graded graphene reinforced piezoelectric tile
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2022-12-19 , DOI: 10.1007/s10999-022-09632-7
This study focuses on the electromechanical study of functionally graded graphene reinforced piezoelectric composite (FG-GRPC) structures using the modified Halpin Tsai (MHT) micromechanics model. Two piezoelectric material matrices, namely PZT-5H and PVDF, are reinforced with GPLs, an ultralightweight and highly rigid carbonaceous nanofiller. The developed graphene reinforced piezoelectric composites (GRPC) vary in the thickness direction to form FG-GRPC, with GPLs evenly scattered throughout the material matrix. The MHT model and Rule of the mixture (ROM) are used to determine the effective modulus of elasticity, poisson’s ratio, density, and piezoelectric characteristics of the GRPC structure. The spatial variation in composition across the thickness of FG-GRPC structural tiles is determined by a simple power law distribution. The voltage and power metrics of a circuit are calculated using first order shear deformation theory and Hamilton's approach from the governing differential equations of motion. An exhaustive parametric study is undertaken with an emphasis on the effects of GPL weight percentage, material grading exponent, thickness ratio, and frequency on the circuit metrics of FG-GRPC structures. Our findings indicate that the material grading exponent and a limited number of GPLs considerably improve the circuit parameters of FG-GRPC tiles. This study will demonstrate the required physical insights for coupled modelling of microelectromechanical systems, with applications spanning pressure sensors, small ultrasonic motors, active controllers, and intelligent systems.
Detail
Polygonal multiresolution topology optimization of multi-material structures subjected to dynamic loads
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2023-01-16 , DOI: 10.1007/s10999-022-09631-8
Topology optimization of multi-material structures under dynamic loads is implemented to minimizing compliance on polygonal finite element meshes with multiple volume constraints. A multiresolution scheme is introduced to obtain high resolution de-signs for structural dynamics problems with less computational burden. This multiresolution scheme employs a coarse finite element mesh to fulfil the dynamic analysis, a refined density variable mesh for optimization and a density variable mesh overlapping with the density variable mesh for design configuration representation. To obtain the dynamic response, the HHT-α method is employed. A ZPR (Zhang-Paulino-Ramos Jr.) update scheme is used to update the design variables in association to multiple volume constraints by a sensitivity separation technique. Several numerical examples are presented to demonstrate the effectiveness of the method to solve the topology optimization problems for mul-ti-material structures under dynamic loads.
Detail
Equivalent orthotropic properties of periodic honeycomb structure: strain-energy approach and homogenization
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2022-10-09 , DOI: 10.1007/s10999-022-09620-x
The primary objective of the proposed work was to present a theoretical and computational procedure to predict the effective elastic properties of a periodic honeycomb structure. In the theoretical framework, the effective orthotropic elastic properties were determined using the strain-energy approach. Whereas in the computational procedure, a homogenization technique based on the finite element (FE) method in conjunction with periodic boundary conditions (PBCs) was used to determine the equivalent properties of the honeycomb core. A suitable representative cell element (RCE) was chosen for this purpose. The computed effective elastic properties were compared with those obtained from the strain-energy approach, and the reference results were in good agreement with each other. Subsequently, the obtained elastic properties were used as material parameters of the sandwich structure comprising homogenized core structure and the face sheets for the FE analysis of the 3-point bend test (3PBT) of a sandwich structure, edge-compression test, and buckling problems. The results were compared with those obtained from the direct FE simulation of the honeycomb core structure. The comparison showed that the results were satisfactory, with a significant reduction in the computational time. Finally, the modal analysis was performed to reaffirm the efficiency of the presented procedure.
Detail
Mechanical characteristics of resilient wheels that consider structural nonlinearity and varying wheel/rail contact point
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2023-05-14 , DOI: 10.1007/s10999-023-09655-8
The effects of structural nonlinearity (including rubber material and contact boundary nonlinearities) and variable wheel/rail contact point on the dynamic characteristics of resilient wheels are studied to investigate the mechanical properties of these wheels. Primarily, static and dynamic tests are designed to determine the nonlinear constitutive relationship of rubber materials in resilient wheels, and the viscoelastic properties of rubber are discussed. On this basis, the mapping relationship between the elastic modulus and stiffness of rubber in a resilient wheel system is deduced, and the stiffness characteristics of viscoelastic rubber materials are determined. The dynamic models of four types of wheels namely, a solid wheel (SW), a resilient wheel that considers linear rubber (RWL), a resilient wheel that considers nonlinear rubber (RWNL), and a resilient wheel that considers nonlinear rubber and contact boundary (RWNC), are established on the basis of the Yeoh constitutive model for hyper-elastic materials. The changes in wheel/rail contact point and wheel/rail force during train running are obtained under long/short wave irregularity excitation by adopting an established vehicle–track coupled dynamic model. Then the nonlinear dynamic behavior of resilient wheels subjected to varying wheel/rail contact point and wheel/rail force is studied. Finally, the influences of rubber material parameters on the dynamic characteristics of resilient wheels are explored. Results show that the acceleration of a resilient wheel is effectively reduced compared with that of SW. Resilient wheel acceleration that considers variable wheel/rail contact point is larger than that without considering the change in wheel/rail contact point. The deformation rates of rubber subjected to variable and constant wheel/rail contact behavior are 7 and 10%, respectively, and the midpoint deformation of rubber is less than its endpoint deformation. Compared with that of SW, the acceleration of RWL is reduced by 10 and 17% respectively under variable and constant wheel/rail contact points, respectively. Meanwhile, the acceleration of RWNL is reduced by 9 and 7% compared with that of RWL. The influences of nonlinear material characteristics and contact boundary on the dynamic characteristics of resilient wheels are not evident. The major vibration frequencies of the four types of wheels are 3–5, 10, and 22 Hz. The vibration and deformation of resilient wheels increase with an increase in the hardness of rubber.
Detail
Fracture strength of Graphene at high temperatures: data driven investigations supported by MD and analytical approaches
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2022-09-26 , DOI: 10.1007/s10999-022-09612-x
The extraordinary opto-electronic and mechanical properties of Graphene makes it a popular material for several applications. However, defects like: cracks, and voids are unavoidable during its production, which can lead to poor properties. Furthermore, the fracture properties degrades at higher temperatures. In this study, the fracture strength of Graphene is investigated as a function of temperature, considering the influence of lattice orientation, initial crack size and its orientation. As a first step, an analytical model is developed to estimate the fracture strength of Graphene with respect to temperature, considering the above parameters. Later on, molecular dynamics simulations are performed with an included initial edge crack in ten different sizes and four orientations, at three particular lattice orientations, and operating at thirteen different temperatures. Finally, a deep machine learning model is developed to estimate the fracture strength of defective Graphene. Results from molecular dynamics simulations are used to train the developed deep machine learning model. Furthermore, the training is enhanced using transfer learning, where the weights and biases for the data set considering \(0^\circ\) lattice orientation are adopted in training the networks for \(13.9^\circ\) and \(30^\circ\) lattice orientations. Results from the developed deep machine learning model are validated by comparing them with the results from the analytical and molecular dynamics models and a good agreement is observed. Thus, a deep machine learning model has been proposed here to estimate the fracture strength of defective Graphene. The developed model serves as a tool for quick estimation fracture strength of defective Graphene.
Detail
Dynamic analysis of high-speed train moving on perforated Timoshenko and Euler–Bernoulli beams
Journal of Solution Chemistry ( IF 2 ) Pub Date: 2022-09-01 , DOI: 10.1007/s10999-022-09610-z
This study investigates the numerical simulation of the interaction between a high-speed train and perforated beams. The perforated bridge beam is modeled according to Timoshenko and Euler–Bernoulli beam theories with a uniform cross-section area. The high-speed dynamic model has been considered a 10-DOF multibody system. The equation of motion perforated bridge beam and high-speed train is obtained by Hamilton's principle. Then, some parameters of the perforated beam, such as different aspect ratios, the filling ratio, and the number of holes along the cross-section area, have been investigated. The frequency variation of the Timoshenko perforated beam has been evaluated according to the nondimensional parameter presented in the study, considering different filling and aspect ratios properties. Then, the mass comparison of the perforated beam with a fully solid beam has been conducted as a dynamical and statical comparison. With this method, the dynamic responses of perforated beams will be examined for the first time compared to the fully solid bridges used in previous studies in the literature. Per length mass of the perforated beam is less than the fully solid beam by the ratios of %41.51 and %30.07 in terms of dynamic and static behavior. Consequently, it has been observed that the perforated beam affects both bridge dynamic and high-speed train's dynamic.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, PHYSICAL 物理化学4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
9.70 54 Science Citation Index Science Citation Index Expanded Not
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